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Comparison of an Azido Halide Reagent

Reagent Name Structure/Formula Key Features Reactivity Application in Synthesis

| ACTI 1-Azido-2-chloro-1,1,2-trifluoro-2-iodoethane [1] | Not fully specified | High stability [1] | Versatile;

both the azido group and the iodine atom are reactive sites [1] | Preparation of various fluorinated organic

compounds [1] |

Experimental Context for Azido Halide Applications

While direct protocols for 1-Azido-2-iodoethane were not located, the following methodology for utilizing a

related compound demonstrates a common synthetic application of azido halides. This workflow involves

nucleophilic substitution followed by a "click chemistry" cycloaddition, a highly valuable strategy for

creating diverse compound libraries [2].

The diagram below outlines this generalized two-step experimental workflow for functionalizing molecules

using an azido-containing reagent.
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The specific steps involved in this process are:

Step 1: Introduction of the Azide Group

The core molecule (like cyclodextrin) is first converted to a monotosylate (mono-Ts-CD) using
reagents like p-toluenesulfonyl chloride (TsCl) in pyridine [2].

The tosylate group, a good leaving group, is then displaced by a nucleophile. In the context of
your query, this could be an azide ion (N₃⁻) to create an azide-functionalized molecule [2].

Step 2: Click Chemistry Functionalization

The azide-functionalized intermediate then undergoes a copper-catalyzed azide-alkyne
cycloaddition (CuAAC) with an alkynyl compound.

This highly reliable and selective reaction forms a 1,2,3-triazole linkage, effectively conjugating
the two molecules [2].
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Research Implications and Future Directions

The stability and versatility of reagents like ACTI underscore the value of azido halides in synthetic

chemistry, particularly for introducing fluorine atoms and azide groups into target molecules [1]. The

experimental workflow also highlights their crucial role in click chemistry, enabling the efficient and

modular construction of complex molecular architectures, which is fundamental in drug discovery and

materials science [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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